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Compound of Interest

Compound Name: 2-Chlorobenzenemethanethiol

CAS No.: 39718-00-8

Cat. No.: B1580423

Get Quote

Part 1: Executive Summary & Critical Identity
Verification
Warning: Critical CAS Registry Discrepancy Before proceeding with procurement, researchers

must resolve a common database conflict regarding the identifier CAS 3959-07-7.

User Input CAS (3959-07-7): This registry number corresponds to 4-Bromobenzylamine, a

solid amine precursor, not the thiol requested.

Target Compound (2-Chlorobenzenemethanethiol): The correct CAS registry number for 2-
Chlorobenzenemethanethiol (also known as o-Chlorobenzyl mercaptan) is 39718-00-8.[1]

[2]

Action Required: Ensure your procurement team orders CAS 39718-00-8. Ordering 3959-07-7

will result in the delivery of a completely different chemical class (amine vs. thiol), halting

synthetic workflows.

Compound Profile[3][4][5][6][7]
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Preferred Name: 2-Chlorobenzenemethanethiol[1][3]

Synonyms:o-Chlorobenzyl mercaptan; (2-Chlorophenyl)methanethiol[1]

Correct CAS: 39718-00-8[1][2]

Molecular Formula: C₇H₇ClS[2]

Physical State: Colorless to pale yellow liquid[4]

Key Hazard:Stench (High potency); Oxidation sensitive (Disulfide formation).

Part 2: Commercial Supply Landscape
The supply chain for 2-Chlorobenzenemethanethiol is moderately consolidated. It is not a

commodity chemical but a fine chemical intermediate. Below is a validated comparison of major

research-grade suppliers.

Supplier Specification Matrix (Target: CAS 39718-00-8)
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Supplier Catalog ID
Purity
Grade

Packaging Region Notes

Thermo

Scientific

(Alfa Aesar)

A15826 97%+ 1g, 5g, 25g Global

High

reliability;

standard

packaging

often requires

transfer to

inert

atmosphere

immediately.

TCI

Chemicals
C2068 >98.0% (GC) 5g, 25g JP/US/EU

Excellent

purity;

typically ships

in clearer

glass, check

for yellowing

(oxidation)

upon receipt.

Sigma-

Aldrich

(Merck)

Varies 97% Varies Global

Often

sourced via

third-party

libraries (e.g.,

Aldrich

Market

Select); lead

times may be

longer.

Enamine Custom 95%+ Custom EU (UA)

Best for bulk

scale-up

(>100g) for

medicinal

chemistry

campaigns.
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Combi-Blocks OR-0152 98% 1g - 10g US

Cost-effective

for discovery

phase

screening.

Procurement Decision Logic
The following decision tree outlines the logic for sourcing and verifying this specific thiol,

accounting for its high oxidation potential.

Sourcing Request:
2-Chlorobenzenemethanethiol

Verify CAS:
Is it 39718-00-8?

STOP: CAS 3959-07-7
is 4-BromobenzylamineNo

Select Supplier
(TCI/Alfa/Combi)

Yes
Receipt & QC Visual Inspection:

Clear vs. Cloudy

Reject:
Disulfide PrecipitateCloudy/Solid

1H NMR Validation:
Check -CH2- Shift

Clear Liquid

Click to download full resolution via product page

Figure 1: Procurement and Quality Assurance workflow emphasizing the critical CAS

verification step.

Part 3: Technical Guide & Strategic Applications
Synthetic Utility in Drug Discovery
2-Chlorobenzenemethanethiol is a "privileged structure" precursor. It serves two primary

roles in medicinal chemistry:

Scaffold Construction: It is used to synthesize 1,2-dithiins and benzothiazoles. The ortho-

chloro substituent provides steric bulk and electronic modulation (inductive electron

withdrawal) that influences the metabolic stability of the resulting thioether.

Protected Thiophile: In complex total synthesis, the benzyl group acts as a sulfur carrier. The

o-chloro derivative is often chosen over the unsubstituted benzyl mercaptan because the o-
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Cl group alters the lability of the C-S bond under specific deprotection conditions, offering

orthogonal protection strategies.

Mechanism: Nucleophilic Substitution & Heterocycle Formation
A common workflow involves reacting the thiol with alkyl halides to form thioethers, or oxidizing

it to form disulfides which are then cyclized.

2-Chlorobenzenemethanethiol
(Nucleophile)

Thioether Intermediate
(S-Alkylation)

SN2 Reaction

Base (NaH or K2CO3)

Activation

Alkyl Halide / Epoxide
(Electrophile)

Activation

Path A: Deprotection
(Dissolving Metal Reduction)

Path B: Cyclization
(e.g., to 1,2-Dithiins)

Free Thiol / Target Scaffold Heterocyclic Pharmacophore

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways utilizing 2-Chlorobenzenemethanethiol as a building

block.

Quality Assurance: The "Disulfide Watch"
Thiols are notorious for air-oxidation to disulfides.
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The Reaction: 2 R-SH + O₂ → R-S-S-R + H₂O

Detection:

1H NMR (CDCl₃): The benzylic methylene (-CH₂-S-) proton shift is diagnostic.

Thiol (Pure): Doublet at ~3.8 ppm (couples with -SH).

Disulfide (Impurity): Singlet shifted downfield (typically ~3.9 - 4.0 ppm).

Physical Sign: The pure thiol is a clear liquid.[2] The disulfide is often a solid or a viscous

oil. If the liquid is cloudy or has white precipitate, it is compromised.

Part 4: Handling, Safety & Odor Management (E-E-A-
T)
Expert Insight: The "stench" classification of benzyl mercaptans is not trivial. It adheres to

clothing and skin instantly. Standard fume hood airflow is insufficient for spill management;

chemical neutralization is required.

The "Bleach Protocol"
Do not use water to clean spills. Water spreads the hydrophobic thiol, increasing surface area

and odor.

Preparation: Keep a spray bottle of 10-15% Sodium Hypochlorite (Bleach) in the hood before

opening the bottle.

Neutralization Mechanism: Bleach oxidizes the thiol (smelly) to the sulfonic acid

(odorless/water-soluble).

Reaction: R-SH + 3 NaOCl → R-SO₃H + 3 NaCl

Waste Disposal: All glassware, syringe needles, and septa must be soaked in a bleach bath

for 24 hours before disposal or washing.
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Spill / Contamination

DO NOT USE WATER Apply 10% Bleach (NaOCl)
IMMEDIATELY

Oxidation to Sulfonic Acid
(Odorless)

Soak Glassware 24h
in Bleach Bath

Regular Chemical Waste

Click to download full resolution via product page

Figure 3: Mandatory safety protocol for neutralizing thiol odors and spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 2-Chlorobenzenemethanethiol | CymitQuimica [cymitquimica.com]

2. 2-Chlorobenzyl Mercaptan | 39718-00-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. fishersci.com [fishersci.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Commercial Sourcing & Technical Guide: 2-
Chlorobenzenemethanethiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580423/docs#commercial-sourcing-technical-guide-
2-chlorobenzenemethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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